Cas no 13065-98-0 (5-Aminoquinolin-4-ol)

• Product Name: 5-Aminoquinolin-4-ol
• CAS No: 13065-98-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1088997
• PubChem ID: 71721318
• Update Time: 2025-04-25

5-Aminoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Aminoquinolin-4-ol
• 5-amino-1H-quinolin-4-one
• SCHEMBL20877329
• 5-Aminoquinolin-4(1H)-one
• DTXSID40856942
• 13065-98-0
• SB68283

• Inchi： 1S/C9H8N2O/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-5H,10H2,(H,11,12)
• InChI Key： SJAYVNMNJAMOGU-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=CC=C(C=21)N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-Aminoquinolin-4-ol

Professional Introduction of 5-Aminoquinolin-4-ol (CAS No. 13065-98-0)

5-Aminoquinolin-4-ol, also known by its CAS number 13065-98-0, is a synthetic heterocyclic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the family of quinolines, which are known for their diverse pharmacological properties and wide-ranging applications in drug discovery and therapeutic development.

The structure of 5-Aminoquinolin-4-ol features a quinoline ring system with an amino group at the 5-position and a hydroxyl group at the 4-position. This unique arrangement confers upon it distinct chemical properties that make it a valuable subject for biological investigations. Recent studies have highlighted its potential as a lead compound in the development of novel antioxidants, anti-inflammatory agents, and even anticancer drugs.

In the realm of neurodegenerative diseases, 5-Aminoquinolin-4-ol has shown promising activity as a potential dementia treatment. Its ability to scavenge free radicals and reduce oxidative stress makes it a compelling candidate for combating neurodegeneration. Moreover, preclinical trials have demonstrated its capacity to modulate key pathways involved in neuroinflammation, offering hope for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of active research involving 5-Aminoquinolin-4-ol is its role in oncology. The compound has exhibited potent antiproliferative effects against various cancer cell lines, particularly those resistant to conventional chemotherapy. Its mechanism of action includes the induction of apoptosis and the inhibition of tumor angiogenesis, making it a valuable tool in the development of precision medicine strategies for cancers such as breast cancer and glioblastoma.

The pharmacokinetic profile of 5-Aminoquinolin-4-ol has been extensively studied, revealing favorable absorption and bioavailability characteristics. These properties underscore its potential as a drug candidate for systemic administration. Additionally, its low toxicity in preclinical models suggests that it could be developed into a safe and effective therapeutic agent with minimal adverse effects.

In summary, 5-Aminoquinolin-4-ol (CAS No. 13065-98-0) stands as a testament to the rich diversity of quinoline derivatives and their untapped potential in biomedical innovation. As research continues to unravel its multifaceted biological activities, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents across various disease states.